2-methyl-2-(phenylsulfanyl)propanal O-methyloxime
Description
2-methyl-2-(phenylsulfanyl)propanal O-methyloxime, commonly known as MPO, is a chemical compound that has been extensively studied for its potential use in scientific research. MPO is a derivative of thiosemicarbazone, a class of compounds that have been shown to exhibit a wide range of biological activities, including anti-cancer, anti-viral, and anti-inflammatory effects. In
Scientific Research Applications
Photoredox Chemistry and Cascade Annulation
Overview:(E)-Methoxy[2-methyl-2-(phenylsulfanyl)propylidene]amine: has been employed in photoredox-catalyzed reactions, specifically in cascade annulation processes. These reactions involve the activation of chemical bonds using visible light and transition metal catalysts. Notably, this compound participates in the synthesis of heterocyclic compounds.
Specific Application: A study demonstrated that the compound reacts with sulfonyl chlorides under photoredox conditions, leading to the formation of benzothiophenes and benzoselenophenes. These heterocycles are valuable in medicinal chemistry and materials science .
Transaminase-Mediated Synthesis of Enantiopure Derivatives
Overview: Transaminases (TAs) are enzymes that facilitate the transfer of amino groups between molecules. They offer an environmentally friendly approach to chiral amine synthesis. Researchers have explored the use of 2-methyl-2-(phenylsulfanyl)propanal O-methyloxime as a starting material for TA-mediated reactions.
Specific Application: The compound serves as a precursor for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives. By employing TAs, enantiopure products can be obtained from prochiral ketones, making this approach attractive for drug development .
Pharmaceutical Research: Probes and Drug Design
Overview: The compound’s structural features offer opportunities for drug-related studies.
Specific Application:properties
IUPAC Name |
(E)-N-methoxy-2-methyl-2-phenylsulfanylpropan-1-imine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-11(2,9-12-13-3)14-10-7-5-4-6-8-10/h4-9H,1-3H3/b12-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAPUESXTQGSVCN-FMIVXFBMSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C=NOC)SC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(/C=N/OC)SC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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